Cas no 2243-53-0 (4-Phenyl-3-butenoic acid)

4-Phenyl-3-butenoic acid is an unsaturated carboxylic acid featuring a phenyl group conjugated with a butenoic acid moiety. This compound is of interest in organic synthesis due to its α,β-unsaturated carbonyl structure, which makes it a versatile intermediate for Michael additions, cyclizations, and other conjugate addition reactions. Its phenyl substituent enhances reactivity in electrophilic and nucleophilic transformations, facilitating the preparation of pharmacologically relevant scaffolds or fine chemicals. The compound's structural features also allow for further functionalization, such as hydrogenation or derivatization of the carboxylic acid group. It is commonly employed in research settings for the development of novel organic molecules and materials.
4-Phenyl-3-butenoic acid structure
4-Phenyl-3-butenoic acid structure
Product Name:4-Phenyl-3-butenoic acid
CAS No:2243-53-0
MF:C10H10O2
MW:162.185203075409
MDL:MFCD00002783
CID:288321
PubChem ID:5370625
Update Time:2025-10-29

4-Phenyl-3-butenoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Phenyl-3-butenoic acid
    • 4-phenyl-3-E-butenoic acid
    • Cyclohexaneacetic acid,4-pentyl-,trans
    • styryl acetic acid
    • trans-4-phenyl-3-butenoic acid
    • trans-styrilacetic acid
    • 3-Butenoic acid, 4-phenyl-
    • SCHEMBL2148302
    • (E)-styrylacetic acid
    • EN300-1663336
    • AS-47645
    • 4-phenylbut-3-enoic acid
    • PSCXFXNEYIHJST-QPJJXVBHSA-
    • (3E)-4-phenylbut-3-enoic acid
    • NSC-172584
    • (E)-4-phenyl-but-3-enoic acid
    • trans-Styrylacetic acid
    • SCHEMBL156767
    • CHEMBL2269608
    • AKOS000196203
    • W-200193
    • 2243-53-0
    • (3E)-4-Phenyl-3-butenoic acid #
    • F14822
    • CS-0166913
    • InChI=1/C10H10O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-7H,8H2,(H,11,12)/b7-4+
    • TRANS 4-PHENYL-3-BUTENOIC ACID
    • PD128272
    • trans-Styrylacetic acid, 96%
    • MFCD00002783
    • (E)-4-Phenyl-3-butenoic acid
    • 3-Butenoic acid, 4-phenyl-, (E)-
    • 34WSP69ABK
    • (3E)-4-Phenyl-3-butenoic acid
    • CAA24353
    • DTXSID60959161
    • GEO-02216
    • (E)-4-phenylbut-3-enoic acid
    • CS-0156615
    • J-800289
    • 1914-58-5
    • 3-Butenoic acid, 4-phenyl-, (3E)-
    • PD130509
    • PSCXFXNEYIHJST-UHFFFAOYSA-N
    • carboxymethylstyrene
    • Styrylacetic acid
    • DTXSID70871865
    • FT-0695338
    • SY083558
    • NS00049175
    • ss-Benzylidenpropionsaure
    • NS00124483
    • EINECS 218-814-1
    • ALBB-021310
    • DB-321788
    • MDL: MFCD00002783
    • Inchi: 1S/C10H10O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-7H,8H2,(H,11,12)/b7-4+
    • InChI Key: PSCXFXNEYIHJST-QPJJXVBHSA-N
    • SMILES: OC(C/C=C/C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 162.06800
  • Monoisotopic Mass: 162.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Density: 1.0613 (rough estimate)
  • Melting Point: 84-86 °C(lit.)
  • Boiling Point: 302°C (estimate)
  • Flash Point: 215.8°C
  • Refractive Index: 1.5678 (estimate)
  • PSA: 37.30000
  • LogP: 2.17450

4-Phenyl-3-butenoic acid Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

4-Phenyl-3-butenoic acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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Additional information on 4-Phenyl-3-butenoic acid

Comprehensive Overview of 4-Phenyl-3-butenoic acid (CAS No. 2243-53-0): Properties, Applications, and Industry Insights

4-Phenyl-3-butenoic acid (CAS No. 2243-53-0), also known as β-phenylacrylic acid or 4-phenylbut-3-enoic acid, is an organic compound belonging to the class of unsaturated carboxylic acids. This compound has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its versatile chemical structure. The phenyl and butenoic acid moieties make it a valuable intermediate for synthesizing bioactive molecules, fragrances, and specialty polymers. Recent trends in green chemistry and sustainable synthesis have further highlighted its role as a building block for eco-friendly products.

The molecular formula of 4-Phenyl-3-butenoic acid is C10H10O2, with a molecular weight of 162.19 g/mol. Its IUPAC name, (E)-4-phenylbut-3-enoic acid, reflects the trans-configuration of the double bond, which is critical for its reactivity in Michael addition reactions and cross-coupling processes. Researchers often search for "4-Phenyl-3-butenoic acid solubility" or "CAS 2243-53-0 synthesis method," indicating its relevance in lab-scale and industrial applications. The compound’s melting point (≈85–88°C) and solubility in organic solvents like ethanol and acetone make it suitable for diverse formulations.

In the pharmaceutical sector, 4-Phenyl-3-butenoic acid serves as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and chiral auxiliaries. Its conjugation with other pharmacophores enhances drug bioavailability, a topic frequently explored in "drug delivery optimization" queries. Additionally, its derivatives are investigated for antimicrobial and antioxidant properties, aligning with the growing demand for novel therapeutic agents. The compound’s low toxicity profile (as per available data) further supports its use in biomedical research.

The agrochemical industry leverages 4-Phenyl-3-butenoic acid to develop plant growth regulators and pesticide intermediates. With increasing global focus on "sustainable agriculture," researchers are exploring its potential in biodegradable formulations. Its ability to undergo photochemical reactions also makes it a candidate for UV-resistant coatings in crop protection products—a niche yet emerging application area.

Material science innovations have capitalized on the compound’s π-conjugated system for designing organic semiconductors and conductive polymers. Searches like "conductive polymer precursors 2024" often highlight its utility in flexible electronics and energy storage devices. Furthermore, its incorporation into epoxy resins improves mechanical strength, addressing industrial needs for high-performance composites.

From a commercial standpoint, suppliers and buyers frequently inquire about "4-Phenyl-3-butenoic acid price trends" and "bulk suppliers CAS 2243-53-0." The compound’s market is influenced by raw material availability (e.g., cinnamaldehyde) and regional regulatory policies. Analytical techniques such as HPLC, GC-MS, and NMR are essential for quality control, ensuring compliance with ISO standards and REACH regulations.

Environmental and safety considerations are paramount. While 4-Phenyl-3-butenoic acid is not classified as hazardous under current guidelines, proper handling protocols—such as using PPE and ensuring ventilation—are recommended. Disposal methods should adhere to local waste management laws to minimize ecological impact.

In summary, 4-Phenyl-3-butenoic acid (CAS No. 2243-53-0) is a multifaceted compound with expanding applications across industries. Its synergy with green chemistry principles and alignment with market demands position it as a compound of enduring scientific and commercial interest.

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